1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid

• IUPAC Name: 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C16H19NO4/c1-16(15(19)20)9-10-17(11-16)14(18)8-7-12-5-3-4-6-13(12)21-2/h3-8H,9-11H2,1-2H3,(H,19,20)/b8-7+
• InChI Key: RKJHMOLBMWOUFO-BQYQJAHWSA-N
• Canonical SMILES: CC1(CCN(C1)C(=O)C=CC2=CC=CC=C2OC)C(=O)O
• Isomeric SMILES: CC1(CCN(C1)C(=O)/C=C/C2=CC=CC=C2OC)C(=O)O
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol

Description

1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid, also known as MMPC, is a synthetic compound that has been extensively studied for its potential use in scientific research. MMPC is a derivative of pyrrolidine and has been shown to have several unique properties that make it an attractive candidate for use in various experiments.

Mechanism of Action

The exact mechanism of action of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid is not yet fully understood. However, it is believed to act on the GABAergic system in the brain, which is involved in the regulation of neurotransmitter activity. 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has been shown to enhance the activity of GABA receptors, which may account for its analgesic and anticonvulsant effects.
Biochemical and Physiological Effects:
1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has a variety of biochemical and physiological effects on the body. It has been shown to reduce the release of glutamate, which is a neurotransmitter that is involved in the transmission of pain signals. 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has also been shown to increase the release of GABA, which is a neurotransmitter that is involved in the regulation of neuronal activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid for use in lab experiments is its unique properties. 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has been shown to have both analgesic and anticonvulsant effects, making it a potentially useful compound for the treatment of a variety of neurological disorders. However, one of the limitations of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid is that its mechanism of action is not yet fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid. One area of research could be to further investigate its mechanism of action and how it interacts with the GABAergic system in the brain. Another potential direction could be to explore its potential use in the treatment of specific neurological disorders, such as epilepsy or chronic pain. Additionally, research could be conducted to investigate the potential side effects of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid and how it interacts with other drugs and compounds.

Synthesis Methods

1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 3-methylpyrrolidine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-methoxyphenylacetic acid to form the desired product, 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid.

Scientific Research Applications

1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has been extensively studied for its potential use in scientific research. One of the main applications of 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid is in the field of neuroscience, where it has been shown to have a variety of effects on the brain and nervous system. 1-[(E)-3-(2-methoxyphenyl)prop-2-enoyl]-3-methylpyrrolidine-3-carboxylic acid has been shown to have both analgesic and anticonvulsant properties, making it a potentially useful compound for the treatment of a variety of neurological disorders.